Cas no 1160574-88-8 (1-Bromo-2-chloro-4-iodo-5-methoxybenzene)

• Product Name: 1-Bromo-2-chloro-4-iodo-5-methoxybenzene
• CAS No: 1160574-88-8
• MF: C₇H₅BrClIO
• MW: 347.375472784042
• MDL: MFCD11845928
• CID: 4574304
• PubChem ID: 50997852
• Update Time: 2025-10-24

1-Bromo-2-chloro-4-iodo-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-iodoanisole
• Benzene, 1-bromo-2-chloro-4-iodo-5-methoxy-
• 1-Bromo-2-chloro-4-iodo-5-methoxy-benzene
• AT29364
• CS-0368561
• 1-Bromo-2-chloro-4-iodo-5-methoxybenzene
• MFCD11845928
• XJRTUQVOZQYNPO-UHFFFAOYSA-N
• SCHEMBL16290544
• DB-092986
• 1160574-88-8

• MDL： MFCD11845928
• Inchi： 1S/C7H5BrClIO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,1H3
• InChI Key： XJRTUQVOZQYNPO-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=C(I)C=C1Cl

Computed Properties

• Exact Mass: 345.82570g/mol
• Monoisotopic Mass: 345.82570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-chloro-4-iodo-5-methoxybenzene

Research Brief on 1-Bromo-2-chloro-4-iodo-5-methoxybenzene (CAS: 1160574-88-8): Recent Advances and Applications

1-Bromo-2-chloro-4-iodo-5-methoxybenzene (CAS: 1160574-88-8) is a halogenated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. Recent studies have explored its utility as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and functional materials. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological relevance, and emerging trends in its utilization.

In the context of synthetic chemistry, 1-Bromo-2-chloro-4-iodo-5-methoxybenzene serves as a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biaryl and heteroaryl scaffolds. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the palladium-catalyzed synthesis of polysubstituted benzene derivatives, showcasing its role in facilitating regioselective functionalization. The presence of multiple halogen substituents on the benzene ring allows for sequential modifications, enabling the construction of highly diverse molecular libraries for high-throughput screening in drug discovery.

From a pharmaceutical perspective, derivatives of 1-Bromo-2-chloro-4-iodo-5-methoxybenzene have shown promise as precursors in the development of kinase inhibitors and antimicrobial agents. A recent preprint on bioRxiv highlighted its incorporation into a novel class of BTK (Bruton's tyrosine kinase) inhibitors, which exhibited potent activity against resistant strains in preclinical models. Additionally, its methoxy group has been leveraged to enhance solubility and bioavailability in lead optimization campaigns, as reported in a 2024 ACS Medicinal Chemistry Letters article.

Beyond drug discovery, this compound has also found applications in materials science, particularly in the design of organic semiconductors and liquid crystals. Researchers at MIT recently utilized it as a starting material for the synthesis of π-conjugated systems with tunable optoelectronic properties, as detailed in Advanced Materials. The strategic placement of halogens and the methoxy group enables precise control over molecular packing and charge transport characteristics, making it a valuable tool for next-generation electronic devices.

In conclusion, 1-Bromo-2-chloro-4-iodo-5-methoxybenzene (CAS: 1160574-88-8) continues to be a compound of significant interest across multiple disciplines. Its unique structural features and reactivity profile position it as a critical intermediate in both pharmaceutical and materials research. Future studies are expected to further explore its potential in targeted drug delivery systems and sustainable chemistry applications, building upon the foundational work summarized in this brief.